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Compound of Interest

Compound Name: ZINC05007751

Cat. No.: B15607139

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock
solutions of ZINC05007751, a potent inhibitor of NIMA-related kinase NEK6. Adherence to
these guidelines is crucial for ensuring the compound's stability and the reproducibility of

experimental results.

Chemical and Physical Properties

ZINCO05007751 is a small molecule inhibitor with demonstrated antiproliferative activity against

various human cancer cell lines. A summary of its key properties is presented in Table 1.

Property Value Reference
Molecular Formula C18H12N203 [11121[3][4]
Molecular Weight 304.30 g/mol [1112][31[4]
CAS Number 591239-68-8 [1][2]13]14]
Appearance Brown to black solid [1]

Purity >98% [3]

Stock Solution Preparation
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Critical Note: ZINC05007751 is unstable in solution. It is strongly recommended to prepare

fresh solutions for each experiment.[1]

Recommended Solvent: Dimethyl sulfoxide (DMSO). Use newly opened, anhydrous DMSO to

avoid hygroscopic effects that can significantly impact solubility.[1][2]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

to prevent condensation.

Equilibrate: Allow the vial of solid ZINC05007751 to reach room temperature before opening

e Weighing: Accurately weigh the desired amount of ZINC05007751 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.043 mg of the compound.

» Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the

microcentrifuge tube. For 3.043 mg, add 1 mL of DMSO.

» Dissolution: To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath

and warm the solution to 60°C.[1][4] Ensure the solid is completely dissolved before use.

o Labeling: Clearly label the vial with the compound name, concentration, solvent, and

preparation date.

Stock Solution Preparation Table:

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.3043 mg 1.5215 mg 3.043 mg
10 mM 3.043 mg 15.215 mg 30.43 mg
20 mM 6.086 mg 30.43 mg 60.86 mg

Storage of Stock Solutions
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Due to the compound's instability in solution, long-term storage of stock solutions is not
recommended.[1] If temporary storage is unavoidable, follow the guidelines in Table 3.

Storage Condition Duration Notes

Aliquot to avoid repeated
-20°C Up to 1 month freeze-thaw cycles. Protect
from light.[2][3][5]

Aliquot to avoid repeated

-80°C Up to 1 year freeze-thaw cycles. Protect
from light.[2]
4°C (in the dark) Not Recommended [2]

Solid Compound Storage: The solid form of ZINC05007751 should be stored at 4°C and
protected from light.[1][4]

Experimental Protocols and Biological Activity

ZINC05007751 is a potent and selective inhibitor of NEK6, a kinase involved in cell cycle
progression.[1][6][7] It has shown antiproliferative effects in various cancer cell lines and can
act synergistically with other chemotherapeutic agents like Cisplatin.[1][3]

In Vitro Cell-Based Assay Workflow:

The following diagram illustrates a general workflow for evaluating the antiproliferative activity
of ZINC05007751 in cancer cell lines.
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Prepare ZINC05007751 Seed Cancer Cell Lines
Stock Solution (in DMSO) (e.g., MDA-MB-231, PEO1)

Treat Cells with Serial Dilutions
of ZINC05007751

Gncubate for 24 hours)

Perform Cell Viability Assay
(e.g., MTT, CCK-8)

Analyze Data and
Determine IC50

Click to download full resolution via product page

Caption: Workflow for determining the IC50 of ZINC05007751 in cancer cells.

Reported IC50 Values:

Cell Line IC50 (pM) Incubation Time
NEKS® (in vitro kinase assay) 3.4 uM N/A[L][2][4][6]
MDA-MB-231 <100 pM 24 hours[1]

PEO1 <100 uM 24 hours[1]
NCI-H1299 <100 pM 24 hours[1]
HCT-15 <100 uM 24 hours[1]

Signaling Pathway Context:
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ZINC05007751 exerts its effect by inhibiting NEK6, a key regulator of mitosis. The simplified
diagram below illustrates the point of inhibition.

/Cell Cycle Progression\

ZINC05007751
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Caption: ZINC05007751 inhibits NEK6, a promoter of mitotic entry.

Disclaimer: This information is for research use only and is not intended for human or
veterinary use. The protocols and data provided are based on publicly available information
and should be adapted and validated for specific experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [ZINC05007751: Application Notes and Protocols for
Stock Solution Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607139#zinc05007751-stock-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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